Cas no 63438-08-4 (Benzene, 1-(4-bromobutoxy)-2-(phenylmethyl)-)

Benzene, 1-(4-bromobutoxy)-2-(phenylmethyl)- structure
63438-08-4 structure
Product Name:Benzene, 1-(4-bromobutoxy)-2-(phenylmethyl)-
CAS No:63438-08-4
MF:C17H19BrO
MW:319.236164331436
CID:426415
PubChem ID:12660318
Update Time:2025-04-19

Benzene, 1-(4-bromobutoxy)-2-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1-(4-bromobutoxy)-2-(phenylmethyl)-
    • 1-(4-Bromobutoxy)-2-benzylbenzene
    • 1-benzyl-2-(4-bromobutoxy)benzene
    • DTXSID40505988
    • 63438-08-4
    • SCHEMBL9236565
    • Inchi: 1S/C17H19BrO/c18-12-6-7-13-19-17-11-5-4-10-16(17)14-15-8-2-1-3-9-15/h1-5,8-11H,6-7,12-14H2
    • InChI Key: XAANVSLTAZLDBK-UHFFFAOYSA-N
    • SMILES: BrCCCCOC1C=CC=CC=1CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 318.06197
  • Monoisotopic Mass: 318.06193g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 7
  • Complexity: 225
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.3
  • Topological Polar Surface Area: 9.2Ų

Experimental Properties

  • PSA: 9.23
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